Cas no 960509-62-0 (1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester)

1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester structure
960509-62-0 structure
Product Name:1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester
CAS No:960509-62-0
MF:C14H17NO3
MW:247.289684057236
CID:5672472
Update Time:2023-09-12

1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester
    • Inchi: 1S/C14H17NO3/c1-14(2,3)15-8-10-6-5-9(13(17)18-4)7-11(10)12(15)16/h5-7H,8H2,1-4H3
    • InChI Key: GXHAKJZWYCCNFH-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=C(C(OC)=O)C=C2)C(=O)N1C(C)(C)C

Experimental Properties

  • Density: 1.176±0.06 g/cm3(Predicted)
  • Boiling Point: 398.0±42.0 °C(Predicted)
  • pka: -2.10±0.20(Predicted)

1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester Related Literature

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